6-Hydroxyhexahydro-2H-3,5-methanocyclopenta[b]furan-2-one

• IUPAC Name: 2-hydroxy-4-oxatricyclo[4.2.1.03,7]nonan-5-one
• InChI: InChI=1S/C8H10O3/c9-6-3-1-4-5(2-3)8(10)11-7(4)6/h3-7,9H,1-2H2
• InChI Key: SCDJKGVPVLZLED-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3C1C(C2O)OC3=O
• Molecular Formula: C8H10O3
• DSSTOX Substance ID: DTXSID70330785
• Molecular Weight: 154.16 g/mol
• CAS RN: 92343-46-9

Description

6-Hydroxyhexahydro-2H-3,5-methanocyclopenta[b]furan-2-one is a chemical compound with the molecular formula C8H10O3. It has a molecular weight of 154.16 g/mol.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H10O3/c9-6-3-1-4-5(2-3)8(10)11-7(4)6/h3-7,9H,1-2H2. The canonical SMILES representation is C1C2CC3C1C(C2O)OC3=O.

Scientific Research Applications

Conversion to Sustainable Polymers and Fuels

One primary application of furan derivatives, similar to the specified compound, lies in their potential as sustainable resources for producing polymers, functional materials, and fuels. The synthesis of 5-Hydroxymethylfurfural (HMF) from plant biomass, such as hexose carbohydrates and lignocellulose, opens pathways for its utilization in generating monomers, polymers, porous carbon materials, engine fuels, solvents, and various chemicals. This approach represents a shift towards renewable feedstocks in the chemical industry, potentially replacing non-renewable hydrocarbon sources to a significant extent (Chernyshev, Kravchenko, & Ananikov, 2017).

Green Chemistry and Solvent Selection

The valorization of sugars from lignocellulosic biomass into HMF and furfural showcases their role as highly valued chemicals used as building blocks. The biphasic dehydration of sugars to these furan derivatives emphasizes the importance of solvent selection, guided by Green Chemistry principles, to enhance process productivity while minimizing environmental, health, and safety impacts. Tools like COSMO-RS have been applied to screen solvents based on structural information of molecules, advocating for the selection of environmentally benign alternatives (Esteban, Vorholt, & Leitner, 2020).

Biocatalysis in Furan Valorization

Biocatalysis presents an alternative for the valorization of furans, overcoming challenges associated with their inherent instability. Enzymatic modifications offer high selectivity under mild reaction conditions, enabling biodetoxification, selective syntheses, and solvent-free esterifications. These biocatalytic transformations represent promising yet modest productivity avenues, warranting further development and scale-up (Domínguez de María & Guajardo, 2017).

Homogeneous Catalysis in Furan Production

The production of furan derivatives like furfural and HMF via homogeneous catalysis in hydrothermal conversion processes highlights the importance of catalyst design. The synergistical catalytic effect of Lewis and Bronsted acids in these processes is pivotal, leading to the development of metal salts and ionic liquids as catalysts. This review emphasizes the significance of catalyst type and solvent system selection in achieving high selectivity and conversion efficiency (Zhao et al., 2021).

Catalytic Transformation to Cyclopentanones

The catalytic transformation of biomass-derived furfurals to cyclopentanones and their derivatives is an area of keen interest due to the commercial prospects of these compounds. Research in this domain has led to the development of efficient, inexpensive, and recyclable heterogeneous catalysts that operate under mild conditions, providing excellent yields. This review synthesizes the decade-long research efforts in converting furfurals to valuable petrochemical intermediates (Dutta & Bhat, 2021).

Safety and Hazards

The compound is known to cause serious eye irritation. Therefore, it’s important to avoid contact with skin, eyes, and respiratory tract. Appropriate personal protective equipment such as gloves, safety glasses, and respiratory protection should be used during handling.

Synthesis routes and methods

Procedure details

With 328.2 g of 5-norbornene-2-carboxylic acid was mixed 240.6 of formic acid. Below 50° C., 254.5 g of 35% aqueous hydrogen peroxide was added dropwise to the mixture over 6 hours. After the completion of addition, the reaction mixture was poured into a mixture of 1.5 liters of water and 0.8 kg of sodium sulfite. After three times of extraction with 1 liter of ethyl acetate, the organic phase was washed with water, dried, and concentrated in vacuum. The residue was dissolved in 1.2 liters of methanol, to which a catalytic amount of potassium carbonate was added. This was agitated for one hour at room temperature. The methanol was distilled off under vacuum, followed by conventional extraction and washing. There was obtained 247.6 g of 2-hydroxy-4-oxatricyclo[4.2.1.03,7]nonan-5-one. The yield was 65.5%.